Cas no 1826130-50-0 (tert-butyl (2E)-3-(quinolin-8-yl)prop-2-enoate)

• Product Name: tert-butyl (2E)-3-(quinolin-8-yl)prop-2-enoate
• CAS No: 1826130-50-0
• MF: C₁₆H₁₇NO₂
• MW: 255.311684370041
• CID: 5608033
• PubChem ID: 165475924
• Update Time: 2025-10-29

tert-butyl (2E)-3-(quinolin-8-yl)prop-2-enoate Chemical and Physical Properties

Names and Identifiers

• 1826130-50-0
• EN300-844779
• tert-butyl (2E)-3-(quinolin-8-yl)prop-2-enoate

• Inchi： 1S/C16H17NO2/c1-16(2,3)19-14(18)10-9-13-7-4-6-12-8-5-11-17-15(12)13/h4-11H,1-3H3/b10-9+
• InChI Key： VAMLIHUTOIJCGG-MDZDMXLPSA-N
• SMILES： O(C(/C=C/C1=CC=CC2=CC=CN=C12)=O)C(C)(C)C

Computed Properties

• Exact Mass: 255.125928785g/mol
• Monoisotopic Mass: 255.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 39.2Ų

Additional information on tert-butyl (2E)-3-(quinolin-8-yl)prop-2-enoate

Research Brief on tert-butyl (2E)-3-(quinolin-8-yl)prop-2-enoate (CAS: 1826130-50-0) in Chemical Biology and Pharmaceutical Applications

In recent years, the compound tert-butyl (2E)-3-(quinolin-8-yl)prop-2-enoate (CAS: 1826130-50-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This ester derivative, characterized by its quinoline scaffold and α,β-unsaturated carbonyl moiety, has shown promising potential in drug discovery, particularly in the development of small-molecule inhibitors targeting various disease pathways. The unique structural features of this compound enable its interaction with biological targets, making it a valuable candidate for further investigation.

The primary focus of recent studies has been on the synthesis and biological evaluation of tert-butyl (2E)-3-(quinolin-8-yl)prop-2-enoate. Researchers have employed advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and Wittig olefination, to achieve high yields and purity of the compound. These synthetic routes have been optimized to facilitate large-scale production, which is critical for preclinical and clinical studies. Additionally, the compound's stability under physiological conditions has been a key area of investigation, with findings suggesting its suitability for in vivo applications.

Biological studies have revealed that tert-butyl (2E)-3-(quinolin-8-yl)prop-2-enoate exhibits potent activity against a range of molecular targets. For instance, it has been identified as an effective inhibitor of protein kinases involved in cancer cell proliferation. Mechanistic studies indicate that the compound binds to the ATP-binding site of these kinases, thereby disrupting their catalytic activity. Furthermore, preliminary data from cell-based assays demonstrate its ability to induce apoptosis in cancer cell lines, highlighting its potential as an anticancer agent. These findings are supported by molecular docking simulations, which provide insights into the compound's binding mode and affinity.

Beyond its anticancer properties, tert-butyl (2E)-3-(quinolin-8-yl)prop-2-enoate has also been explored for its anti-inflammatory and antimicrobial activities. Recent reports suggest that the compound can modulate the activity of inflammatory cytokines, such as TNF-α and IL-6, in vitro. This anti-inflammatory effect is attributed to its ability to inhibit key signaling pathways, such as NF-κB. In the context of antimicrobial research, the compound has shown efficacy against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). These multifaceted biological activities underscore the compound's versatility and potential for therapeutic development.

Despite these promising findings, challenges remain in the development of tert-butyl (2E)-3-(quinolin-8-yl)prop-2-enoate as a drug candidate. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further optimization and preclinical testing. Current efforts are focused on structural modifications to enhance the compound's pharmacokinetic properties while retaining its biological activity. Collaborative research initiatives between academia and industry are expected to accelerate the translation of these discoveries into clinical applications.

In conclusion, tert-butyl (2E)-3-(quinolin-8-yl)prop-2-enoate (CAS: 1826130-50-0) represents a promising scaffold for drug discovery, with demonstrated efficacy in multiple therapeutic areas. Ongoing research aims to elucidate its mechanisms of action, optimize its pharmacological profile, and explore its potential in combination therapies. As the field advances, this compound is likely to play a pivotal role in the development of next-generation therapeutics for cancer, inflammation, and infectious diseases.